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As a Senior Application Scientist, I've designed this comprehensive guide to address the

common and complex challenges researchers face when recovering Bisphenol S (BPS) from
solid matrices. This resource is structured to provide immediate answers through our FAQ
section and in-depth, step-by-step solutions in our detailed troubleshooting guides.

FAQs: Quick Solutions for Common BPS Recovery
Issues

Q1: My BPS recovery is consistently low. What's the most common reason?
A: Low recovery is often due to an inefficient extraction solvent or a pH mismatch. BPS is more
water-soluble than BPA, which can affect its partitioning into organic solvents.[1] Ensure your

solvent choice is appropriate for BPS and that the sample's pH is optimized for the extraction
method, as BPS is predominantly in its non-ionized form at a pH of approximately 7.0.[2]

Q2: I'm seeing significant matrix effects in my LC-MS/MS analysis. How can | reduce them?
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A: Matrix effects, often caused by co-eluting substances from the sample, can suppress or
enhance the BPS signal.[3][4] A robust clean-up step is crucial. Consider using dispersive
solid-phase extraction (d-SPE) with sorbents like PSA or Z-Sep to remove interferences.[5][6]
Additionally, using an isotopically labeled internal standard for BPS can help compensate for
matrix-induced signal variability.[3][7]

Q3: Can | use a QUEChERS method for BPS extraction from food matrices?

A: Yes, the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a robust
and effective technique for extracting BPS from various food samples.[8][9] It combines salting-
out extraction with d-SPE for cleanup and has been successfully used for the analysis of
multiple bisphenol analogues.[8][9][10][11]

Q4: Is derivatization necessary for GC-MS analysis of BPS?

A: Yes, due to the low volatility of BPS, derivatization is generally required to achieve good
chromatographic separation and sensitivity with GC-MS.[12] Silylation reagents like N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA) are commonly used to create more volatile TMS
derivatives of BPS.[13][14]

Q5: What is the optimal pH for extracting BPS?

A: The optimal pH for BPS extraction can depend on the specific matrix and extraction
technique. However, studies have shown that for solid-phase extraction (SPE) followed by GC-
MS, a pH in the range of 8-10 is often suitable.[15] For other methods, a pH around 7 where
BPS is non-ionized is also effective.[2] It is recommended to perform a pH optimization study
for your specific sample type.

In-Depth Troubleshooting Guides
Guide 1: Diagnhosing and Resolving Low BPS Recovery

Low recovery is a multifaceted problem. This guide will walk you through a systematic
approach to identify the source of analyte loss.

Step 1. Isolate the Problem Stage
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To pinpoint where you are losing BPS, analyze a sample at each stage of your workflow: after
extraction, after clean-up, and after solvent evaporation/reconstitution. This will help you
determine if the issue lies in the initial extraction, the clean-up step, or the final concentration
step.

Step 2: Troubleshooting the Extraction Stage

If you've determined that the initial extraction is the problem, consider the following:

e Solvent Selection: BPS has a higher polarity than BPA. If you are adapting a method
developed for BPA, your extraction solvent may not be polar enough.

o Recommendation: For ultrasonic-assisted extraction (UAE) from soils and sediments, a
mixture of isopropanol and water (e.g., 80:20) has been shown to improve recovery.[16]
[17] For other solid matrices, consider solvents like acetonitrile or methanol.

o Extraction Technique: The chosen extraction method must be suitable for your matrix.

o Recommendation: For complex solid matrices like soil or sediment, techniques like UAE or
accelerated solvent extraction (ASE) can be more efficient than simple shaking or
vortexing.[16][18][19] For food matrices, QUEChERS is a highly effective and streamlined
approach.[8][9]

e pH Optimization: The pH of your sample can significantly impact the extraction efficiency of
BPS.

o Recommendation: Perform a small-scale experiment where you adjust the pH of your
sample slurry before extraction. Test a range of pH values (e.g., 4, 7, and 9) to determine
the optimal condition for your matrix. BPS has a pKa of around 8, so adjusting the pH can
influence its charge state and solubility.[2]

Step 3: Troubleshooting the Clean-up Stage (SPE & d-SPE)

If your BPS is successfully extracted but lost during clean-up, focus on your SPE or d-SPE
protocol.

o SPE Sorbent Choice: The sorbent in your SPE cartridge must have the appropriate
chemistry to retain and then elute BPS.
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o Recommendation: Polymeric reversed-phase sorbents, such as those based on
polystyrene-divinylbenzene, are often effective for retaining both polar and non-polar
compounds like BPS.[14][16] For highly complex matrices, molecularly imprinted polymers
(MIPs) specific for bisphenols can offer enhanced selectivity.[7]

o d-SPE Sorbent Selection: In QUEChERS-based methods, the d-SPE sorbents are critical for
removing interferences without adsorbing the analyte.

o Recommendation: A combination of primary secondary amine (PSA) to remove organic
acids and fatty acids, and C18 to remove non-polar interferences is a common choice.[10]
For matrices with high lipid content, specialized sorbents like Z-Sep or EMR-Lipid can be
beneficial.[5][6]

o Elution Solvent Strength: If BPS is retained on the SPE sorbent but not eluted, your elution

solvent may be too weak.

o Recommendation: Increase the strength of your elution solvent. For reversed-phase SPE,
this typically means increasing the percentage of organic solvent (e.g., methanol or
acetonitrile) in your elution mixture.

Step 4. Post-Extraction Issues

o Analyte Stability: BPS is generally more stable than BPA under heat and light.[1][20]
However, prolonged exposure to harsh conditions during solvent evaporation should be
avoided.

o Recommendation: Use a gentle stream of nitrogen for solvent evaporation and avoid
excessive heat. BPS has been shown to be stable in various matrices when stored at
-80°C for at least 60 days.[21][22]

o Workflow Diagram for Troubleshooting Low BPS Recovery
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Caption: Troubleshooting workflow for low BPS recovery.

Guide 2: Mitigating Matrix Effects in LC-MS/MS Analysis

Matrix effects are a significant challenge in achieving accurate quantification of BPS, especially
at low concentrations.

Understanding Matrix Effects

Matrix effects occur when components of the sample matrix co-elute with BPS and interfere
with its ionization in the mass spectrometer source, leading to either ion suppression or
enhancement. Phospholipids are common culprits in biological and food matrices.[3][4]

Strategies for Mitigation
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e Enhanced Sample Clean-up: The most effective way to reduce matrix effects is to remove
the interfering compounds before analysis.

o Protocol: A combined d-SPE and SPE approach can be highly effective. For instance, after
an initial QUEChERS extraction, a d-SPE step with PSA and C18 can be followed by
further clean-up using an Oasis HLB cartridge.[10] This multi-step clean-up removes a

broader range of interferences.
o Method Optimization for Chromatographic Separation:

o Recommendation: Adjust your HPLC gradient to achieve better separation between BPS
and interfering matrix components. Using a column with a different selectivity, such as a
biphenyl phase, may also improve separation.

o Use of Isotope-Labeled Internal Standards:

o Rationale: An ideal internal standard co-elutes with the analyte and experiences the same
matrix effects. Any signal suppression or enhancement affecting the native BPS will also
affect the labeled standard, allowing for accurate correction during data processing.

o Recommendation: Whenever possible, use a stable isotope-labeled BPS (e.g., BPS-d8)

as an internal standard.
o Matrix-Matched Calibration:

o Procedure: Prepare your calibration standards in a blank matrix extract that has been
processed through the entire sample preparation procedure. This helps to compensate for
any consistent matrix effects between your samples and calibrators.

Experimental Protocols
Protocol 1: QUEChERS Extraction for BPS in Food Matrices

This protocol is adapted from established methods for bisphenol analysis in food.[8][9][10]
o Sample Homogenization:

o Weigh 10 g of the homogenized solid sample into a 50 mL centrifuge tube.
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o If the sample is dry, add an appropriate amount of ultrapure water to rehydrate.

o Extraction:

Add 10 mL of acetonitrile to the tube.

[e]

o

Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

[¢]

Shake vigorously for 1 minute.

[¢]

Centrifuge at 4000 rpm for 5 minutes.
» Dispersive SPE (d-SPE) Clean-up:

o Take a 5 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 15 mL d-SPE
tube containing 900 mg MgSOa, 150 mg PSA, and 150 mg C18.

o Vortex for 1 minute.
o Centrifuge at 4000 rpm for 3 minutes.
e Final Preparation:
o Take the supernatant, evaporate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Protocol 2: Ultrasonic-Assisted Extraction for BPS in Soil/Sediment

This protocol is based on methods developed for the extraction of various organic compounds
from environmental solids.[16][17]

e Sample Preparation:
o Weigh 5 g of the air-dried and sieved sample into a glass centrifuge tube.
o Spike with an internal standard if required.

o Extraction:
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o Add 10 mL of an 80:20 isopropanol:water mixture.
o Place the tube in an ultrasonic bath and sonicate for 30 minutes at ambient temperature.

o For potentially improved recovery, a second extraction at a slightly elevated temperature
(e.g., 55°C) can be performed.[16]

e Phase Separation and Concentration:
o Centrifuge the sample at 4000 rpm for 10 minutes.
o Collect the supernatant.

o The extract can then be concentrated and subjected to further clean-up by SPE if
necessary.

Data Presentation

Table 1: Comparison of BPS Recovery Rates with Different Extraction Methods

. . Typical Recovery
Matrix Type Extraction Method Reference
Range (%)

QUEChERS with d-
Infant Formula >90% [10]
SPE and SPE cleanup

Canned Foods QUEChERS GC-MS 78-95% [819]

] ) Ultrasonic-Assisted
Soil/Sediment ) 46-110% [16][17]
Extraction (UAE)

) Matrix Solid-Phase
Gilthead Sea Bream ) ) 70-92% [23]
Dispersion (MSPD)

Matrix Solid-Phase
Mussel Samples ) ] 75-113% [24]
Dispersion (MSPD)

Visualization of Key Concepts
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Caption: General workflow for BPS analysis from solid matrices.

References

o Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC. (n.d.).
National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 9/16 Tech Support


https://www.benchchem.com/product/b1157687/docs?utm_src=pdf-body-img#enhancing-recovery-of-bisphenol-s-from-solid-matrices
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10382408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Vifas, P., Campillo, N., Martinez-Castillo, N., & Hernandez-Cdrdoba, M. (2010). Comparison
of two derivatization-based methods for solid-phase microextraction-gas chromatography-
mass spectrometric determination of bisphenol A, bisphenol S and biphenol migrated from
food cans. Analytical and Bioanalytical Chemistry, 397(1), 115-124. [Link]

Application of d-SPE before SPE and HPLC-FLD to Analyze Bisphenols in Human Breast
Milk Samples - PMC. (n.d.). National Center for Biotechnology Information. Retrieved
February 18, 2026, from [Link]

Optimized Method for Quantifying Bisphenols in Bottled Water and PET/rPET Matrices.
(2025, August 26). MDPI. [Link]

Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices. (2023, July 3).
Preprints.org. [Link]

Abduhabar, A. (2025). Investigation of Matrix Effect in the Determination of Bisphenols in
Aquatic Products by Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

The quantification of bisphenols and their analogues in wastewaters and surface water by an
improved solid-phase extraction gas chromatography/mass spectrometry method - PMC.
(2020, May 16). National Center for Biotechnology Information. [Link]

A direct LC-MS/MS method for simultaneous quantitation of bisphenol S, propylparaben,
monobutyl phthalate, and their metabolites in human urine. (n.d.). ChemRxiv. Retrieved
February 18, 2026, from [Link]

Yang, Y., et al. (2014). Molecularly Imprinted Solid-Phase Extraction for Selective Extraction
of Bisphenol Analogues in Beverages and Canned Food. Journal of Agricultural and Food
Chemistry, 62(43), 11148-11155. [Link]

Bossio, J. P., et al. (2008). Application of ultrasonic assisted extraction of chemically diverse
organic compounds from soils and sediments. Chemosphere, 70(5), 858-864. [Link]

Removal of Bisphenol S (BPS) by Adsorption on Activated Carbons Commercialized in
Brazil. (2024, June 18). MDPI. [Link]

© 2026 BenchChem. All rights reserved. 10/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20221666/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10608779/
https://www.mdpi.com/2673-900X/5/3/30
https://www.preprints.org/manuscript/202307.0180/v1
https://www.researchgate.net/publication/387841857_Investigation_of_Matrix_Effect_in_the_Determination_of_Bisphenols_in_Aquatic_Products_by_Liquid_Chromatography-Mass_Spectrometry
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7243916/
https://chemrxiv.org/engage/chemrxiv/article-details/65b1192e122b515528383e78
https://pubs.acs.org/doi/10.1021/jf503387y
https://www.sciencedirect.com/science/article/pii/S004565350701099X
https://www.mdpi.com/2073-4441/16/12/1792
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from
a Can and Breast Milk Samples by HPLC-DAD and HPLC-QgQ-MS: Comparison of
Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QUEChERS
Extract - PMC. (2019, June 1). National Center for Biotechnology Information. [Link]

Abduhabar, A. (2025). Investigation of Matrix Effect in the Determination of Bisphenols in
Aquatic Products by Liquid Chromatography-Mass Spectrometry. Advances in Engineering
Innovation. [Link]

Ballesteros-Gémez, A., & Rubio, S. (2021). Recent advances in analysis of bisphenols and
their derivatives in biological matrices. Analytical and Bioanalytical Chemistry, 413(21),
5235-5259. [Link]

Sample Prep Tech Tip: Low Recovery- SPE Method. (n.d.). Phenomenex. Retrieved
February 18, 2026, from [Link]

Development and Validation of an Analytical Method for Quantitation of Bisphenol S in
Rodent Plasma, Amniotic Fluid and Fetuses by UPLC-MS-MS - PMC. (n.d.). National Center
for Biotechnology Information. Retrieved February 18, 2026, from [Link]

Troubleshooting Low Recovery Rates in Chromatographic Analysis. (2025, February 21).
WelchLab. [Link]

Rehder Silinski, M. A., et al. (2022). Development and validation of an analytical method for
guantitation of bisphenol S in rodent plasma, amniotic fluid and fetuses by UPLC-MS-MS.
Journal of Analytical Toxicology, 46(3), 277—-284. [Link]

Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-
ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples.
(2024, March 28). PubMed. [Link]

AN OPTIMIZED ANALYTICAL METHOD TO STUDY THE OCCURRENCE AND
DISTRIBUTION OF BISPHENOL A (BPA) AND 173-ESTRADIOL (E2) IN THE SURF. (n.d.).
Journal of Sustainability Science and Management. Retrieved February 18, 2026, from [Link]

Flowchart of the optimized SPE-based extraction procedure applied for... (n.d.).
ResearchGate. Retrieved February 18, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6640733/
https://www.a-ei.net/index.php/AEI/article/view/285
https://link.springer.com/article/10.1007/s00216-021-03487-3
https://www.phenomenex.com/support/troubleshooting/faq-technical-support/spe-method-troubleshooting-low-recovery/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8891398/
https://www.welch-lab.com/troubleshooting-low-recovery-rates-in-chromatographic-analysis/
https://www.rti.org/publication/development-and-validation-analytical-method-quantitation-bisphenol-s-rodent-plasma
https://pubmed.ncbi.nlm.nih.gov/38546197/
https://jssm.umt.edu.my/wp-content/uploads/sites/51/2021/05/JSSM-1602-01-1.pdf
https://www.researchgate.net/figure/Flowchart-of-the-optimized-SPE-based-extraction-procedure-applied-for-the-detection-of_fig1_349377651
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Application of ultrasonic assisted extraction of chemically diverse organic compounds from
soils and sediments. (n.d.). Academia.edu. Retrieved February 18, 2026, from [Link]

Extraction Techniques for Isolation, Purification and Preconcentration of Bisphenols and
Alkylphenols from Environmental and Food Samples. (n.d.). ARC Journals. Retrieved
February 18, 2026, from [Link]

Determination of bisphenols in sediment by accelerated solvent extraction and solid-phase
extraction purification coupled with ultra performance liquid chromatography-tandem mass
spectrometry. (2025, August 10). ResearchGate. [Link]

Application of d-SPE before SPE and HPLC-FLD to Analyze Bisphenols in Human Breast
Milk Samples. (2025, October 15). ResearchGate. [Link]

Micro-solid Phase Extraction (u-SPE) Based on Alginate/Multi-walled Carbon Nanotubes
Sorbent for the Determination of Bisphenol. (n.d.). ThaiScience. Retrieved February 18,
2026, from [Link]

A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with
the Use of HPLC-FLD. (2023, February 2). MDPI. [Link]

How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. (2025, May 21). YouTube.
[Link]

Effect of pH on the removal efficiency of material. (n.d.). ResearchGate. Retrieved February
18, 2026, from [Link]

bisphenol S — An Overview. (n.d.). Taylor & Francis. Retrieved February 18, 2026, from [Link]

Precipitate formed after derivatization of BPA standards, what happened? (2022, March 2).
ResearchGate. [Link]

Bossio, J. P., et al. (2008). Application of ultrasonic assisted extraction of chemically diverse
organic compounds from soils and sediments. PubMed. [Link]

Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols
and Phthalates in Gilthead Sea Bream Samples. (2024, January 27). MDPI. [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.academia.edu/32579176/Application_of_ultrasonic_assisted_extraction_of_chemically_diverse_organic_compounds_from_soils_and_sediments
https://www.arcjournals.org/pdfs/ijarcs/v3-i10/1.pdf
https://www.researchgate.net/publication/383020059_Determination_of_bisphenols_in_sediment_by_accelerated_solvent_extraction_and_solid-phase_extraction_purification_coupled_with_ultra_performance_liquid_chromatography-tandem_mass_spectrometry
https://www.researchgate.net/publication/364467794_Application_of_d-SPE_before_SPE_and_HPLC-FLD_to_Analyze_Bisphenols_in_Human_Breast_Milk_Samples
https://www.thaiscience.info/journals/Article/TJST/10988647.pdf
https://www.mdpi.com/1420-3049/28/3/1400
https://www.youtube.com/watch?v=Fj-u0yX-i-A
https://www.researchgate.net/figure/Effect-of-pH-on-the-removal-efficiency-of-material_fig7_374363292
https://www.taylorfrancis.com/chapters/mono/10.1201/9781003206389-2/bisphenol-s-pankaj-kumar-ashraf
https://www.researchgate.net/post/Precipitate_formed_after_derivatization_of_BPA_standards_what_happened
https://pubmed.ncbi.nlm.nih.gov/17980895/
https://www.mdpi.com/2076-3417/14/3/1101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Degradation studies of bisphenol S by ultrasound activated persulfate in aqueous medium.
(2023, November 19). ScienceDirect. [Link]

 study on bisphenol a analysis from water sources by derivatization with trifluoroacetic. (n.d.).
Studia Universitatis "Vasile Goldis" Arad. Retrieved February 18, 2026, from [Link]

e Bisphenol S and Its Chlorinated Derivatives in Indoor Dust and Human Exposure - PMC.
(n.d.). National Center for Biotechnology Information. Retrieved February 18, 2026, from
[Link]

e QUEChERS Sample Preparation for UPLC/MS/MS Determination of Bisphenol A in Infant
Formula. (n.d.). Waters. Retrieved February 18, 2026, from [Link]

e Biomonitoring of bisphenol A (BPA) and bisphenol analogues in human milk from South
Africa and Canada using a modified QUEChERS extraction method. (n.d.). UPSpace.
Retrieved February 18, 2026, from [Link]

 a Influence of pH of sample solution on the extraction of bisphenol A... (n.d.). ResearchGate.
Retrieved February 18, 2026, from [Link]

e Bisphenols vary in their internal exposure, study finds. (2026, February 2). Food Packaging
Forum. [Link]

o Optimum pH for the determination of bisphenols and their corresponding diglycidyl ethers by
gas chromatography-mass spectrometry. Migration kinetics of bisphenol A from
polycarbonate glasses. (2014, September 19). PubMed. [Link]

» Migration of bisphenol A from can coatings—effects of damage, storage conditions and
heating. (n.d.). Taylor & Francis Online. Retrieved February 18, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.sciencedirect.com/science/article/pii/S294970332300018X
https://www.studiauniversitatis.ro/pdf/23-1-2013/SVGS-CS-23-1-2013-art.14.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8293144/
https://www.waters.com/nextgen/us/en/library/application-notes/2010/quechers-sample-preparation-for-uplc-ms-ms-determination-of-bisphenol-a-in-infant-formula.html
https://repository.up.ac.za/handle/2263/80045
https://www.researchgate.net/figure/a-Influence-of-pH-of-sample-solution-on-the-extraction-of-bisphenol-A-and-b-influence_fig4_330615962
https://www.foodpackagingforum.org/news/bisphenols-vary-in-their-internal-exposure-study-finds
https://pubmed.ncbi.nlm.nih.gov/25238290/
https://www.tandfonline.com/doi/abs/10.1080/026520300411211
https://www.benchchem.com/product/b1157687?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

1. taylorandfrancis.com [taylorandfrancis.com]
2. mdpi.com [mdpi.com]
3. researchgate.net [researchgate.net]

4. Investigation of Matrix Effect in the Determination of Bisphenols in Aquatic Products by
Liguid Chromatography-Mass Spectrometry [ace.ewapub.com]

5. Application of d-SPE before SPE and HPLC-FLD to Analyze Bisphenols in Human Breast
Milk Samples - PMC [pmc.ncbi.nim.nih.gov]

6. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk
from a Can and Breast Milk Samples by HPLC-DAD and HPLC-QqQ-MS: Comparison of
Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QUEChERS
Extract - PMC [pmc.ncbi.nim.nih.gov]

7. library.dphenl.com [library.dphenl.com]

8. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC
[pmc.ncbi.nlm.nih.gov]

9. preprints.org [preprints.org]

10. waters.com [waters.com]

11. repository.up.ac.za [repository.up.ac.za]
12. simiecoind.ro [simiecoind.ro]

13. Comparison of two derivatization-based methods for solid-phase microextraction-gas
chromatography-mass spectrometric determination of bisphenol A, bisphenol S and biphenol
migrated from food cans - PubMed [pubmed.ncbi.nim.nih.gov]

14. The quantification of bisphenols and their analogues in wastewaters and surface water
by an improved solid-phase extraction gas chromatography/mass spectrometry method -
PMC [pmc.ncbi.nlm.nih.gov]

15. Optimum pH for the determination of bisphenols and their corresponding diglycidyl ethers
by gas chromatography-mass spectrometry. Migration kinetics of bisphenol A from
polycarbonate glasses - PubMed [pubmed.ncbi.nlm.nih.gov]

16. library.dphenl.com [library.dphenl.com]

17. Application of ultrasonic assisted extraction of chemically diverse organic compounds
from soils and sediments - PubMed [pubmed.ncbi.nim.nih.gov]

18. paginaspersonales.unam.mx [paginaspersonales.unam.mx]

19. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/bisphenol_S/
https://www.mdpi.com/1660-4601/21/6/792
https://www.researchgate.net/publication/387913932_Investigation_of_Matrix_Effect_in_the_Determination_of_Bisphenols_in_Aquatic_Products_by_Liquid_Chromatography-Mass_Spectrometry
https://ace.ewapub.com/article/view/19730
https://ace.ewapub.com/article/view/19730
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6600471/
http://library.dphen1.com/documents/papers/Yang-JAgricFoodChem-2014.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458576/
https://www.preprints.org/manuscript/202307.0034/v1/download
https://www.waters.com/content/dam/waters/en/app-notes/2012/720004455/720004455-ko.pdf
https://repository.up.ac.za/items/cca15573-25bd-4f59-b400-80be5270f801
http://www.simiecoind.ro/wp-content/uploads/2019/10/ab-38.pdf
https://pubmed.ncbi.nlm.nih.gov/20127078/
https://pubmed.ncbi.nlm.nih.gov/20127078/
https://pubmed.ncbi.nlm.nih.gov/20127078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7375991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7375991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7375991/
https://pubmed.ncbi.nlm.nih.gov/25113873/
https://pubmed.ncbi.nlm.nih.gov/25113873/
https://pubmed.ncbi.nlm.nih.gov/25113873/
http://library.dphen1.com/documents/papers/Bossio-Chemosphere-2008.pdf
https://pubmed.ncbi.nlm.nih.gov/17822737/
https://pubmed.ncbi.nlm.nih.gov/17822737/
https://paginaspersonales.unam.mx/app/webroot/files/5683/Publica_20211018011320.pdf
https://www.researchgate.net/publication/371974733_Determination_of_bisphenols_in_sediment_by_accelerated_solvent_extraction_and_solid-phase_extraction_purification_coupled_with_ultra_performance_liquid_chromatography-tandem_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

e 20. Bisphenol S and Its Chlorinated Derivatives in Indoor Dust and Human Exposure - PMC
[pmc.ncbi.nlm.nih.gov]

o 21. Development and Validation of an Analytical Method for Quantitation of Bisphenol S in
Rodent Plasma, Amniotic Fluid and Fetuses by UPLC-MS-MS - PMC [pmc.ncbi.nim.nih.gov]

e 22. Development and validation of an analytical method for quantitation of bisphenol S in
rodent plasma, amniotic fluid and fetuses by UPLC-MS-MS | RTI [rti.org]

e 23. mdpi.com [mdpi.com]

o 24. Optimization of a fast and sensitive method based on matrix solid-phase dispersion-LC-
ms/ms for simultaneous determination of phthalates and bisphenols in mussel samples -
PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Enhancing recovery of Bisphenol S from solid matrices].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157687/docs#enhancing-recovery-of-bisphenol-s-
from-solid-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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